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Compound of Interest

Compound Name: 2-Ethynylfuran

Cat. No.: B098707 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides essential safety and

logistical information for the proper disposal of 2-Ethynylfuran, a flammable and potentially

toxic compound.

Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-Ethynylfuran, this

guidance is based on information for structurally similar furan derivatives, such as 2-

methylfuran and 2-ethylfuran. It is crucial to consult your institution's Environmental Health and

Safety (EHS) department for specific protocols and to adhere to all local, state, and federal

regulations.

Immediate Safety and Handling Precautions
Before handling 2-Ethynylfuran, it is imperative to work in a well-ventilated area, preferably

within a chemical fume hood. Personal protective equipment (PPE) is mandatory and includes:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

In case of accidental exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[2][3]

Inhalation: Move the individual to fresh air.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1]

Step-by-Step Disposal Procedure
The proper disposal of 2-Ethynylfuran involves a systematic approach to minimize risks and

ensure regulatory compliance.

Waste Identification and Classification:

Based on data from similar compounds, 2-Ethynylfuran should be treated as a hazardous

waste. It is likely classified as a flammable liquid (due to the furan ring and low molecular

weight) and may also be toxic.

Consult your institution's EHS department to confirm the specific hazardous waste

classification.

Waste Segregation:

Do not mix 2-Ethynylfuran waste with other waste streams, especially incompatible

materials.

Keep it separate from aqueous waste, solid waste, and other organic solvents unless

explicitly permitted by your EHS-approved procedures.

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting 2-
Ethynylfuran waste. The container should have a secure screw-top cap.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "2-Ethynylfuran," and a clear description of its hazards (e.g., "Flammable," "Toxic").

Waste Accumulation:
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Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA should be a secondary containment bin to prevent the spread of spills.

Keep the waste container closed at all times, except when adding waste.

Request for Pickup:

Once the waste container is full or is ready for disposal, submit a chemical waste pickup

request to your institution's EHS department.

Follow the specific procedures outlined by your EHS for waste pickup.

Quantitative Data Summary
The following table summarizes key quantitative data for a structurally similar compound, 2-

Ethylfuran, which can serve as a reference for understanding the potential hazards of 2-
Ethynylfuran.

Property Value (for 2-Ethylfuran) Source

Boiling Point
92 - 93 °C / 197.6 - 199.4 °F @

768 mmHg
[1]

Flash Point 1 °C / 33.8 °F [1]

Specific Gravity 0.910 [1]

Vapor Pressure 50 mmHg @ 20 °C [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethynylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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